5-bromo-N-(2-fluorocyclopentyl)pyrimidin-2-amine

• IUPAC Name: 5-bromo-N-(2-fluorocyclopentyl)pyrimidin-2-amine
• InChI: InChI=1S/C9H11BrFN3/c10-6-4-12-9(13-5-6)14-8-3-1-2-7(8)11/h4-5,7-8H,1-3H2,(H,12,13,14)
• InChI Key: UXSACTXVIFHKTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)F)NC2=NC=C(C=N2)Br
• Molecular Formula: C9H11BrFN3
• Molecular Weight: 260.11 g/mol

Description

Molecular Structure Analysis

The molecular structure of “5-bromo-N-(2-fluorocyclopentyl)pyrimidin-2-amine” consists of a pyrimidine ring with bromine and amine substitutions. The bromine and nitrogen atoms substituted to the pyrimidine ring are coplanar with the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a density of 1.8±0.1 g/cm3, a boiling point of 340.7±34.0 °C at 760 mmHg, and a flash point of 159.9±25.7 °C. It also has a polar surface area of 52 Å2 and a molar volume of 94.3±3.0 cm3.

Scientific Research Applications

Antifungal Activity

Pyrimidine derivatives, including those related to 5-bromo-N-(2-fluorocyclopentyl)pyrimidin-2-amine, have been synthesized and evaluated for their antifungal activities. A study reported the synthesis of 17 novel pyrimidine derivatives, with some exhibiting significant antifungal activity against several pathogens. Specifically, compounds showed higher antifungal activity against Phomopsis sp., with one compound exhibiting excellent antifungal activity with an EC50 value of 10.5 μg/ml, surpassing that of the standard Pyrimethanil (Wu et al., 2021).

Antibacterial Activity

Another area of application is in the development of antibacterial agents. Novel 5-bromo-2-chloropyrimidin-4-amine derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. A specific compound demonstrated significant antimicrobial activity against tested pathogenic bacterial and fungal strains (Ranganatha et al., 2018).

Antitumor Activity

Furthermore, derivatives of fluorocyclopentenyl-pyrimidines, related to the structure of interest, have shown potent antigrowth effects in a broad range of tumor cell lines and significant antitumor activity in a mouse tumor xenograft model, indicating the potential for antitumor applications. The presence of a 2'-hydroxyl group was essential for the biological activity of these compounds (Choi et al., 2012).

Synthesis of Novel Heterocyclic Compounds

The compound and its derivatives serve as key intermediates in the synthesis of novel heterocyclic compounds, with applications in various areas of chemical research. For instance, efficient synthesis methods have been developed for key intermediates in the preparation of potent deoxycytidine kinase inhibitors, demonstrating the versatility of these compounds in synthetic organic chemistry (Zhang et al., 2009).

Mechanism of Action

Target of Action

The primary targets of 5-bromo-N-(2-fluorocyclopentyl)pyrimidin-2-amine are Trypanosoma brucei rhodesiense and Plasmodium falciparum NF54 . These are the causative organisms of sleeping sickness and malaria, respectively .

Mode of Action

It is known that 2-aminopyrimidine derivatives, to which this compound belongs, exhibit antitrypanosomal and antiplasmodial activities . The compound interacts with its targets, leading to changes that inhibit the growth and proliferation of the organisms .

Biochemical Pathways

It is likely that the compound interferes with essential biological processes in the target organisms, disrupting their life cycle and preventing disease progression .

Result of Action

The result of the action of this compound is the inhibition of the growth and proliferation of Trypanosoma brucei rhodesiense and Plasmodium falciparum NF54 . This leads to a reduction in the severity of the diseases caused by these organisms .